1-[1-(4-bromobenzyl)-1H-benzimidazol-2-yl]propan-1-ol

• Molecular Formula: C17H17BrN2O
• Molecular Weight: 345.2 g/mol
• IUPAC Name: 1-[1-[(4-bromophenyl)methyl]benzimidazol-2-yl]propan-1-ol
• InChI: InChI=1S/C17H17BrN2O/c1-2-16(21)17-19-14-5-3-4-6-15(14)20(17)11-12-7-9-13(18)10-8-12/h3-10,16,21H,2,11H2,1H3
• InChI Key: BXLVNEIJRLYWBP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)Br)O

Description

1-{1-[(4-BROMOPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}PROPAN-1-OL is a complex organic compound that features a bromophenyl group attached to a benzodiazole ring, which is further connected to a propanol group

Preparation Methods

The synthesis of 1-{1-[(4-BROMOPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}PROPAN-1-OL can be achieved through several synthetic routes. One common method involves the reaction of 4-bromobenzyl chloride with 1,3-benzodiazole in the presence of a base, followed by the addition of propanol under controlled conditions. Industrial production methods typically involve large-scale reactions using optimized conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines, depending on the reagents used.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include sodium borohydride for reduction and potassium permanganate for oxidation.

Scientific Research Applications

1-{1-[(4-BROMOPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}PROPAN-1-OL has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Industry: It is used in the production of advanced materials with unique properties, such as polymers and nanomaterials.

Mechanism of Action

The mechanism by which 1-{1-[(4-BROMOPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}PROPAN-1-OL exerts its effects involves its interaction with specific molecular targets. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the benzodiazole ring can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar compounds include 4-bromo-1,1′:4′,1″-terphenyl and 4-methyl-1,1′:4′,1″-terphenyl. Compared to these compounds, 1-{1-[(4-BROMOPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}PROPAN-1-OL has a more complex structure, which provides it with unique chemical and biological properties. The presence of the benzodiazole ring and the propanol group distinguishes it from simpler bromophenyl derivatives .